Cas no 1193388-02-1 (4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride)

• Product Name: 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride
• CAS No: 1193388-02-1
• MF: C₁₁H₁₁ClFNS
• MW: 243.728143930435
• CID: 4576667
• PubChem ID: 45791657
• Update Time: 2025-05-25

4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride
• 4-fluoro-N-(thiophen-2-ylmethyl)aniline;hydrochloride
• AKOS008030833
• 1193388-02-1
• CS-0250096
• 4-fluoro-N-(thiophen-2-ylmethyl)anilinehydrochloride
• 4-fluoro-N-[(thiophen-2-yl)methyl]aniline hydrochloride
• G37962
• Z600397656
• EN300-49697

• Inchi： 1S/C11H10FNS.ClH/c12-9-3-5-10(6-4-9)13-8-11-2-1-7-14-11;/h1-7,13H,8H2;1H
• InChI Key： ZQEDZDNJYVMSLF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(F)=CC=1)CC1SC=CC=1.Cl

Computed Properties

• Exact Mass: 243.0284764g/mol
• Monoisotopic Mass: 243.0284764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride

Research Brief on 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride (CAS: 1193388-02-1): Recent Advances and Applications

4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride (CAS: 1193388-02-1) is a fluorinated aniline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene and aniline moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of research involving 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride is its role as a building block in the synthesis of small-molecule kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of this compound allows for the development of potent and selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited strong inhibitory activity against tyrosine kinases, with IC50 values in the nanomolar range. The study highlighted the importance of the fluorine atom in enhancing binding affinity and metabolic stability.

In addition to its applications in oncology, 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when incorporated into larger scaffolds, displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings suggest its potential as a lead compound for novel antibiotic development.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride. A 2022 patent (WO2022156789) detailed a novel catalytic method for its synthesis, which significantly improved yield and reduced byproduct formation. This method employs palladium-catalyzed cross-coupling reactions, offering a greener and more cost-effective alternative to traditional synthetic routes. Such innovations are critical for facilitating its use in large-scale pharmaceutical production.

Looking ahead, the versatility of 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride continues to inspire research across multiple disciplines. Ongoing studies are exploring its potential in neurodegenerative diseases, where its ability to modulate protein-protein interactions could be leveraged to target misfolded proteins. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to optimize its pharmacological properties, paving the way for next-generation therapeutics.

In conclusion, 4-fluoro-N-(thiophen-2-ylmethyl)aniline hydrochloride (CAS: 1193388-02-1) represents a valuable scaffold in medicinal chemistry, with demonstrated efficacy in kinase inhibition and antimicrobial activity. Recent advancements in its synthesis and biological evaluation underscore its potential as a cornerstone for future drug discovery efforts. As research progresses, this compound is likely to play an increasingly prominent role in addressing unmet medical needs.